N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-ethylphenyl)benzenesulfonamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C18H19NO4S2/c1-2-15-8-10-16(11-9-15)19(17-12-13-24(20,21)14-17)25(22,23)18-6-4-3-5-7-18/h3-13,17H,2,14H2,1H3
• InChI Key: KXAKABIBRZJVRC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H19NO4S2
• Molecular Weight: 377.5 g/mol

Description

N-(1,1-dioxido-2,3-dihydro-3-thienyl)-N-(4-ethylphenyl)benzenesulfonamide, also known as TDAS, is a sulfonamide-based compound that has been extensively studied for its potential use in scientific research. TDAS has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of applications.

Scientific Research Applications

• Anti-Inflammatory and Analgesic Applications : A study explored the synthesis of derivatives of this compound, revealing their potential as anti-inflammatory and analgesic agents. It was found that specific derivatives exhibited significant anti-inflammatory and analgesic activities without causing tissue damage in the liver, kidney, colon, and brain, compared to controls or celecoxib, a well-known anti-inflammatory drug (Ş. Küçükgüzel et al., 2013).

• Anticancer and Antimicrobial Properties : Another study synthesized new derivatives that displayed interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies. Some of these sulfonamides strongly inhibited human cytosolic isoforms, suggesting potential applications in cancer therapy (H. Gul et al., 2016).

• Chemical Synthesis and Characterization : Research into the oxidative cross-coupling of certain benzenesulfonamide derivatives has been conducted, which is significant for the development of new chemical synthesis methodologies (M. Miura et al., 1998).

• Enzyme Inhibition for Therapeutic Applications : The synthesis and biochemical evaluation of certain benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase have been investigated. This enzyme plays a role in several biochemical pathways in the body, and its inhibition can have therapeutic applications (S. Röver et al., 1997).

• Antibacterial Agents and Enzyme Inhibitors : Research has also been conducted on N-substituted benzenesulfonamide derivatives, revealing their potential as potent antibacterial agents and moderate enzyme inhibitors (M. Abbasi et al., 2017).

• Antimycobacterial Assay and Docking Study : Novel benzenesulfonamide derivatives have been synthesized and screened for antimycobacterial activity, with some compounds showing high activity against Mycobacterium tuberculosis. This suggests potential applications in tuberculosis treatment (M. Ghorab et al., 2017).

• Antimicrobial Activity and Spectroscopic Characterization : New sulfonamide derivatives have been synthesized and characterized for their antimicrobial activity, expanding the understanding of these compounds in biological contexts (Z. Demircioğlu et al., 2018).